Cas no 887220-15-7 (2-(4-chlorophenoxy)-N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}acetamide)

• Product Name: 2-(4-chlorophenoxy)-N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}acetamide
• CAS No: 887220-15-7
• MF: C₂₄H₂₅ClFN₃O₃
• MW: 457.925008535385
• CID: 5917863
• PubChem ID: 16809901
• Update Time: 2025-08-05

2-(4-chlorophenoxy)-N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-(4-chlorophenoxy)-N-[2-[4-(2-fluorophenyl)-1-piperazinyl]-2-(2-furanyl)ethyl]-
• 2-(4-chlorophenoxy)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}acetamide
• F2504-0295
• 887220-15-7
• AKOS024653715
• 2-(4-chlorophenoxy)-N-[2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl]acetamide
• 2-(4-chlorophenoxy)-N-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)acetamide
• 2-(4-chlorophenoxy)-N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}acetamide

• Inchi： 1S/C24H25ClFN3O3/c25-18-7-9-19(10-8-18)32-17-24(30)27-16-22(23-6-3-15-31-23)29-13-11-28(12-14-29)21-5-2-1-4-20(21)26/h1-10,15,22H,11-14,16-17H2,(H,27,30)
• InChI Key： XLRHMEXTLMCTAX-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCN(C2=CC=CC=C2F)CC1)C1=CC=CO1)(=O)COC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 457.1568475g/mol
• Monoisotopic Mass: 457.1568475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.291±0.06 g/cm3(Predicted)
• Boiling Point: 623.9±55.0 °C(Predicted)
• pka: 13.99±0.46(Predicted)

Additional information on 2-(4-chlorophenoxy)-N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}acetamide

Chemical Compound CAS No 887220-15-7: 2-(4-chlorophenoxy)-N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}acetamide

The compound with CAS No 887220-15-7, named 2-(4-chlorophenoxy)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}acetamide, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a 4-chlorophenoxy group, a piperazine ring, and a furan moiety, all interconnected through an acetamide functional group. The combination of these structural elements contributes to its unique physicochemical properties and biological activity.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery, particularly in the development of agents targeting various therapeutic areas such as central nervous system disorders, inflammation, and cancer. The piperazine ring, a common feature in many pharmaceutical compounds, plays a crucial role in enhancing the molecule's bioavailability and binding affinity to target proteins. Additionally, the presence of the furan group introduces electronic and steric effects that can modulate the compound's activity and selectivity.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the 4-chlorophenoxy intermediate, followed by coupling reactions to introduce the piperazine and furan groups. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthetic pathway, making it more efficient and scalable for large-scale production.

In terms of biological activity, this compound has demonstrated promising results in vitro assays targeting key enzymes and receptors involved in disease pathways. For instance, it has shown inhibitory activity against certain kinases implicated in cancer cell proliferation and migration. Furthermore, its ability to penetrate cellular membranes efficiently suggests potential utility in treating conditions where drug delivery is a challenge.

The pharmacokinetic profile of this compound has also been extensively studied. Research indicates that it exhibits moderate absorption when administered orally, with favorable distribution characteristics due to its lipophilic nature. However, its metabolic stability remains an area of active investigation, as understanding its biotransformation pathways is critical for optimizing its therapeutic potential.

In conclusion, CAS No 887220-15-7 represents a significant advancement in medicinal chemistry, offering a versatile scaffold for further exploration in drug development. Its unique structure, combined with cutting-edge synthetic methodologies and promising biological activity, positions it as a valuable tool for addressing unmet medical needs across various therapeutic areas.